4-[4,7,8-Trimethyl-2-(3-methylbutyl)-1,3-dioxopurino[7,8-a]imidazol-6-yl]benzamide

• IUPAC Name: 4-[4,7,8-trimethyl-2-(3-methylbutyl)-1,3-dioxopurino[7,8-a]imidazol-6-yl]benzamide
• InChI: InChI=1S/C22H26N6O3/c1-12(2)10-11-26-20(30)17-19(25(5)22(26)31)24-21-27(13(3)14(4)28(17)21)16-8-6-15(7-9-16)18(23)29/h6-9,12H,10-11H2,1-5H3,(H2,23,29)
• InChI Key: NHJQEUVCJPSPBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=C(C=C4)C(=O)N)N(C(=O)N(C3=O)CCC(C)C)C)C
• Molecular Formula: C22H26N6O3
• Molecular Weight: 422.5 g/mol
• CAS No.: 1356542-87-4

Description

4-[4,7,8-Trimethyl-2-(3-methylbutyl)-1,3-dioxopurino[7,8-a]imidazol-6-yl]benzamide is a useful research compound. Its molecular formula is C22H26N6O3 and its molecular weight is 422.489. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Tissue Distribution

• Study on a Related Compound (IN-1130): Research on a compound closely related to 4-[4,7,8-Trimethyl-2-(3-methylbutyl)-1,3-dioxopurino[7,8-a]imidazol-6-yl]benzamide, known as IN-1130, demonstrates its potential as an oral anti-fibrotic drug. IN-1130 was found to suppress renal and hepatic fibrosis and exert anti-metastatic effects on a breast cancer-bearing mouse model. This study highlights the compound's pharmacokinetics, including its plasma half-lives across different species and its distribution into liver, kidneys, and lungs (Kim et al., 2008).

Electrophysiological Activity in Cardiac Applications

• Cardiac Electrophysiological Activity: Another study focusing on N-substituted imidazolylbenzamides, a group to which the compound belongs, explored their cardiac electrophysiological activities. The study discovered that certain derivatives exhibit properties similar to a selective class III antiarrhythmic agent, indicating potential uses in cardiac applications (Morgan et al., 1990).

Anti-Cancer Properties

• Anticancer Activity in Benzamide Derivatives: Research into N-substituted benzamides, which are structurally related to the compound , showed promising anticancer activities against various cancer cell lines. This indicates the potential role of similar compounds in the treatment of cancer (Ravinaik et al., 2021).

Synthesis Methods

• Catalyst-Free Synthesis Methods: A study on the synthesis of benzo[4,5]imidazo[1,2-a]-pyrimidine-3-carboxamide derivatives, closely related to the compound , described a catalyst-free method for synthesizing these derivatives. This approach could be relevant for synthesizing similar compounds more efficiently and environmentally friendly (Shaabani et al., 2014).

Antioxidant and Antimicrobial Properties

• Antioxidant and Antimicrobial Activities: A study synthesizing new benzimidazole derivatives, closely related to this compound, demonstrated their antioxidant and antimicrobial activities. This suggests a potential role in the development of new treatments against microbial infections and oxidative stress-related diseases (Bassyouni et al., 2012).